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N-[(2S)-4-(4-acetamido-4-phenylpiperidin-1-yl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide;but-2-enedioic acid N-[(2S)-4-(4-acetamido-4-phenylpiperidin-1-yl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide;but-2-enedioic acid
Brand Name: Vulcanchem
CAS No.: 176381-97-8
VCID: VC0062430
InChI: InChI=1S/C31H35Cl2N3O2.C4H4O4/c1-23(37)34-31(27-11-7-4-8-12-27)16-19-36(20-17-31)18-15-26(25-13-14-28(32)29(33)21-25)22-35(2)30(38)24-9-5-3-6-10-24;5-3(6)1-2-4(7)8/h3-14,21,26H,15-20,22H2,1-2H3,(H,34,37);1-2H,(H,5,6)(H,7,8)/t26-;/m1./s1
SMILES: CC(=O)NC1(CCN(CC1)CCC(CN(C)C(=O)C2=CC=CC=C2)C3=CC(=C(C=C3)Cl)Cl)C4=CC=CC=C4.C(=CC(=O)O)C(=O)O
Molecular Formula: C35H39Cl2N3O6
Molecular Weight: 668.612

N-[(2S)-4-(4-acetamido-4-phenylpiperidin-1-yl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide;but-2-enedioic acid

CAS No.: 176381-97-8

Cat. No.: VC0062430

Molecular Formula: C35H39Cl2N3O6

Molecular Weight: 668.612

* For research use only. Not for human or veterinary use.

N-[(2S)-4-(4-acetamido-4-phenylpiperidin-1-yl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide;but-2-enedioic acid - 176381-97-8

Specification

CAS No. 176381-97-8
Molecular Formula C35H39Cl2N3O6
Molecular Weight 668.612
IUPAC Name N-[(2S)-4-(4-acetamido-4-phenylpiperidin-1-yl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide;but-2-enedioic acid
Standard InChI InChI=1S/C31H35Cl2N3O2.C4H4O4/c1-23(37)34-31(27-11-7-4-8-12-27)16-19-36(20-17-31)18-15-26(25-13-14-28(32)29(33)21-25)22-35(2)30(38)24-9-5-3-6-10-24;5-3(6)1-2-4(7)8/h3-14,21,26H,15-20,22H2,1-2H3,(H,34,37);1-2H,(H,5,6)(H,7,8)/t26-;/m1./s1
Standard InChI Key WSISZIRTOVMAGM-UFTMZEDQSA-N
SMILES CC(=O)NC1(CCN(CC1)CCC(CN(C)C(=O)C2=CC=CC=C2)C3=CC(=C(C=C3)Cl)Cl)C4=CC=CC=C4.C(=CC(=O)O)C(=O)O

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